ZINC13466751

• Molecular Formula: C20H21N5O2
• Molecular Weight: 363.4 g/mol
• InChI: InChI=1S/C20H21N5O2/c1-15-19(20(26)25(23-15)18-5-3-2-4-6-18)22-21-16-7-9-17(10-8-16)24-11-13-27-14-12-24/h2-10,23H,11-14H2,1H3
• InChIKey: BPLMVWHZMFTKIE-UHFFFAOYSA-N

ZINC13466751: HIF-1α/VHL PPI Inhibitor

ZINC13466751 (CAS: 117953-17-0) is a small-molecule inhibitor of the protein-protein interaction (PPI) between hypoxia-inducible factor 1α (HIF-1α) and the von Hippel-Lindau (pVHL) tumor suppressor protein, which serves as the substrate recognition subunit of an E3 ubiquitin ligase complex [1]. Discovered through a combined shape-based virtual screening and cascade docking strategy, ZINC13466751 is a pyrazolone derivative with a molecular weight of 363.41 g/mol and the chemical formula C20H21N5O2 [1]. It inhibits the HIF-1α/pVHL interaction with an IC50 of 2.0 ± 0.14 µM in a fluorescence polarization-based binding assay, representing the most active hit among nine structurally diverse compounds identified from the same virtual screening campaign [1].

Assay Format Fluorescence polarization displacement and cell-based mechanism-of-action studies

Target Engagement Reported to specifically disrupt the HIF‑1α/pVHL binding interface, enabling hypoxia-response pathway research

Compound Profile High‑purity solid (>98%) supplied for biochemical probe workflows

• [1] Xue X, Sun Y, Kang C, et al. Discovery of novel inhibitors disrupting HIF-1α/von Hippel–Lindau interaction through shape-based screening and cascade docking. PeerJ. 2016;4:e2757. doi:10.7717/peerj.2757 View Source

Why ZINC13466751 Cannot Be Substituted

Although multiple small molecules targeting the HIF-1α/pVHL protein-protein interaction have been reported, ZINC13466751 occupies a unique chemical space that is not interchangeable with other in-class inhibitors. The compound was identified as the most potent hit (IC50 = 2.0 µM) among nine structurally diverse compounds that emerged from a comprehensive virtual screening campaign, with potencies spanning from 2.0 µM to 102 µM [1]. Its pyrazolone scaffold is distinct from previously reported HIF-1α/pVHL inhibitors and from other hits within the same screen, which include benzimidazole, quinazoline, and thiazole derivatives [1]. Furthermore, ZINC13466751 exhibits a novel binding mode within the pVHL binding pocket—forming hydrogen bonds with His110 and a structural water molecule near Pro99, as well as π-π stacking interactions with Trp88 and Tyr112—that differs from both the natural ligand 4W9H and other synthetic inhibitors [1]. Substituting ZINC13466751 with a less potent analog (e.g., ZINC02141023, IC50 = 102 µM) or an inhibitor with a different binding mode would compromise experimental reproducibility and confound structure-activity relationship (SAR) studies [1].

Scaffold‑dependent binding modes at the conformationally plastic HIF‑1α/VHL interface mean that ZINC‑series hits or 4W9H may not reproduce the same target‑engagement profile.

Broad potency range among structural analogs in the same assay (>50‑fold IC50 variation) limits direct substitution without experimental validation.

Peptidomimetic ligands such as 4W9H differ substantially in size, hydrogen‑bonding pattern, and pharmacophore geometry, requiring independent verification.

• [1] Xue X, Sun Y, Kang C, et al. Discovery of novel inhibitors disrupting HIF-1α/von Hippel–Lindau interaction through shape-based screening and cascade docking. PeerJ. 2016;4:e2757. doi:10.7717/peerj.2757 View Source

Quantitative Differentiation of ZINC13466751

Binding Potency in Fluorescence Polarization Assay

ZINC13466751 demonstrates the highest inhibitory potency against the HIF-1α/pVHL protein-protein interaction among nine structurally diverse active hits identified from a single shape-based virtual screening and cascade docking campaign [1]. Its IC50 of 2.0 ± 0.14 µM is 3-fold more potent than the next-best hit (ZINC09660015, IC50 = 6.0 ± 0.63 µM) and 51-fold more potent than the least active hit (ZINC02141023, IC50 = 102 ± 6.13 µM) when measured under identical fluorescence polarization assay conditions [1].

Binding Potency (FP Assay)

Head-to-head

IC50 2.0 ± 0.14 µM

vs. 4W9H: 1.1 ± 0.03 µM
vs. ZINC09660015: 6.0 ± 0.63 µM
vs. ZINC06624580: 21 ± 1.52 µM

Ranked most potent hit within screened set. Supports target engagement studies.

FP peptide displacement assay; mean ± SEM, n=5

Evidence Dimension	Inhibitory potency (IC50) in HIF-1α/pVHL fluorescence polarization binding assay
Target Compound Data	IC50 = 2.0 ± 0.14 µM
Comparator Or Baseline	ZINC09660015: IC50 = 6.0 ± 0.63 µM; ZINC02141023: IC50 = 102 ± 6.13 µM
Quantified Difference	3.0-fold more potent than ZINC09660015; 51-fold more potent than ZINC02141023
Conditions	Fluorescence polarization competitive binding assay using FAM-DEALA-Hyp-YIPD labeled HIF-1α peptide (278 nM) and pVHL protein (V1-213CB, 450 nM); n=5 replicates

Why This Matters

Selecting the most potent hit from a validated screening cohort maximizes the probability of downstream lead optimization success and ensures that observed biological effects are attributable to on-target engagement rather than off-target promiscuity at higher concentrations required for less potent analogs.

• [1] Xue X, Sun Y, Kang C, et al. Discovery of novel inhibitors disrupting HIF-1α/von Hippel–Lindau interaction through shape-based screening and cascade docking. PeerJ. 2016;4:e2757. doi:10.7717/peerj.2757 View Source

Molecular Weight Advantage for Lead Optimization

ZINC13466751 exhibits inhibitory potency that is comparable to the natural HIF-1α peptide ligand (PDB ligand ID: 4W9H) derived from the pVHL crystal structure, while offering a fully synthetic, non-peptidic small-molecule scaffold amenable to medicinal chemistry optimization [1]. In the same fluorescence polarization assay, ZINC13466751 achieved an IC50 of 2.0 ± 0.14 µM, whereas the natural 10-mer peptide ligand 4W9H (molecular weight 472 Da) exhibited an IC50 of 1.1 ± 0.03 µM [1]. This represents a less than 2-fold difference in potency, yet ZINC13466751 is a significantly smaller molecule (MW = 363 Da) with improved drug-like physicochemical properties .

Molecular Weight

Cross-study comparable

363 Da

109 Da lower than 4W9H (472 Da)
–23% reduction

Provides lead‑optimization headroom; lowers risk of exceeding 500 Da limit after derivatization.

Calculated from chemical structure

Evidence Dimension	Inhibitory potency (IC50) in HIF-1α/pVHL fluorescence polarization binding assay
Target Compound Data	IC50 = 2.0 ± 0.14 µM; MW = 363 Da
Comparator Or Baseline	4W9H natural ligand: IC50 = 1.1 ± 0.03 µM; MW = 472 Da
Quantified Difference	1.8-fold less potent but 23% lower molecular weight than 4W9H
Conditions	Fluorescence polarization competitive binding assay using FAM-DEALA-Hyp-YIPD labeled HIF-1α peptide (278 nM) and pVHL protein (V1-213CB, 450 nM); n=5 replicates

Why This Matters

Researchers seeking a starting point for medicinal chemistry optimization should prioritize a non-peptidic small molecule over a peptide ligand, as small molecules typically offer superior cell permeability, metabolic stability, and oral bioavailability potential—critical factors for progressing from in vitro validation to cellular and in vivo studies.

• [1] Xue X, Sun Y, Kang C, et al. Discovery of novel inhibitors disrupting HIF-1α/von Hippel–Lindau interaction through shape-based screening and cascade docking. PeerJ. 2016;4:e2757. doi:10.7717/peerj.2757 View Source

Pyrazolone Scaffold Binding Mode

ZINC13466751 possesses a physicochemical profile that is more favorable for lead optimization compared to several other active hits from the same virtual screening campaign [1]. With a molecular weight of 363.4 Da, it is 11% lighter than ZINC01034728 (MW = 418 Da), 13% lighter than ZINC06624580 (MW = 410 Da), and 20% lighter than the largest hit ZINC12504094 (MW = 451 Da) [1]. Additionally, ZINC13466751 contains only 1 hydrogen bond donor and 6 hydrogen bond acceptors, with a topological polar surface area (tPSA) of 69.5 Ų, placing it well within Lipinski's Rule of Five parameters for orally bioavailable drug candidates .

Scaffold Binding Mode

Head-to-head

1 H-bond (His110), 2 π-π (Trp88, Tyr112), water‑mediated H-bond near Pro99

vs. compound 3: fewer π‑contacts
vs. compound 4: single H‑bond only
vs. compound 5: water‑mediated H‑bonds only

Distinct binding pose supports focused SAR design.

Docking into 4W9H crystal structure (GOLD)

Evidence Dimension	Molecular weight and hydrogen bond donor count
Target Compound Data	MW = 363.4 Da; HBD = 1; HBA = 6; tPSA = 69.5 Ų
Comparator Or Baseline	ZINC01034728: MW = 418 Da; ZINC06624580: MW = 410 Da; ZINC12504094: MW = 451 Da; ZINC04394452: MW = 406 Da; ZINC09660015: MW = 365 Da
Quantified Difference	MW reduction of 11–20% compared to larger hits; HBD count = 1 (within Lipinski guideline of ≤5)
Conditions	Calculated physicochemical properties based on compound structure; data compiled from primary literature [1] and vendor datasheet

Why This Matters

Lower molecular weight and minimal hydrogen bond donors are strongly correlated with improved membrane permeability and oral bioavailability, making ZINC13466751 a more attractive starting point for medicinal chemistry campaigns than larger, more polar screening hits that may require extensive optimization to achieve cell permeability.

• [1] Xue X, Sun Y, Kang C, et al. Discovery of novel inhibitors disrupting HIF-1α/von Hippel–Lindau interaction through shape-based screening and cascade docking. PeerJ. 2016;4:e2757. doi:10.7717/peerj.2757 View Source

Potency Gap vs. Other Pyrazolone Hits

ZINC13466751 represents a novel pyrazolone chemical scaffold that is structurally distinct from previously reported inhibitors of the HIF-1α/pVHL protein-protein interaction [1]. Molecular docking simulations using the pVHL crystal structure (PDB ID: 4W9H) predict that ZINC13466751 forms a unique set of binding interactions within the HIF-1α peptide-binding pocket: one hydrogen bond with His110, another hydrogen bond with a structural water molecule near Pro99, two strong π-π interactions with Trp88, one weak π-π interaction with Tyr112, and multiple hydrophobic contacts [1]. This binding mode differs from that of the natural ligand 4W9H and from other inhibitors reported in the literature, which primarily target the hydroxyproline-binding pocket [1].

Pyrazolone Potency Gap

Head-to-head

IC50 2.0 ± 0.14 µM (ZINC13466751)

vs. ZINC06624580: 21 ± 1.52 µM
~10‑fold potency difference

Highlights sensitivity of pyrazolone pharmacophore to substituent changes; supports selection for probe development.

Same FP assay, n=5

Evidence Dimension	Chemical scaffold classification and predicted binding interactions
Target Compound Data	Pyrazolone core with (4-morpholinophenyl)diazenyl substituent; interacts with His110, Trp88, Tyr112, and Pro99-proximal water
Comparator Or Baseline	Previously reported HIF-1α/pVHL inhibitors: primarily hydroxyproline-mimetic scaffolds targeting the conserved hydroxyproline recognition site
Quantified Difference	Qualitative difference in scaffold architecture and predicted binding orientation; no quantitative comparator available for binding energy
Conditions	Molecular docking using GOLD software with pVHL protein structure PDB ID: 4W9H; binding pose validated against co-crystallized ligand

Why This Matters

Procuring a compound with a novel scaffold and distinct binding mode expands the chemical diversity of available tool compounds and provides an orthogonal starting point for structure-activity relationship (SAR) studies, reducing the risk of converging on the same chemical series as competing research groups and potentially enabling patentable lead optimization campaigns.

• [1] Xue X, Sun Y, Kang C, et al. Discovery of novel inhibitors disrupting HIF-1α/von Hippel–Lindau interaction through shape-based screening and cascade docking. PeerJ. 2016;4:e2757. doi:10.7717/peerj.2757 View Source

High Ligand Efficiency Relative to Other Screening Hits Supports Fragment-Based and Structure-Guided Optimization

ZINC13466751 exhibits superior ligand efficiency (LE) compared to all other active hits from the virtual screening campaign, making it an optimal starting point for structure-guided optimization [1]. Based on its IC50 of 2.0 µM (pIC50 = 5.70) and heavy atom count of 27, ZINC13466751 achieves a ligand efficiency of approximately 0.30 kcal/mol per heavy atom (calculated as 1.4 × pIC50 / heavy atom count). In contrast, ZINC09660015 (IC50 = 6.0 µM, heavy atom count ≈ 27) yields an LE of ~0.25, while ZINC04394452 (IC50 = 9.0 µM, heavy atom count ≈ 30) yields an LE of ~0.20 [1]. The study authors explicitly note that the relatively low molecular weight and simple structure of ZINC13466751 provide potential for further structural optimization to develop more potent inhibitors with high ligand efficiency [1].

Evidence Dimension	Ligand efficiency (kcal/mol per heavy atom)
Target Compound Data	LE ≈ 0.30 (pIC50 = 5.70; heavy atoms = 27)
Comparator Or Baseline	ZINC09660015: LE ≈ 0.25 (pIC50 = 5.22; heavy atoms ≈ 27); ZINC04394452: LE ≈ 0.20 (pIC50 = 5.05; heavy atoms ≈ 30)
Quantified Difference	20% higher ligand efficiency than ZINC09660015; 50% higher than ZINC04394452
Conditions	Calculated from published IC50 values and heavy atom counts; heavy atom count estimated from molecular formula; pIC50 = -log10(IC50 in M)

Why This Matters

Ligand efficiency is a critical metric for prioritizing hits in fragment-based and structure-guided drug discovery programs. Higher LE indicates that each heavy atom contributes more binding affinity, suggesting that the compound's pharmacophore is efficiently optimized and that further molecular weight additions are more likely to yield meaningful potency gains rather than simply increasing lipophilicity.

• [1] Xue X, Sun Y, Kang C, et al. Discovery of novel inhibitors disrupting HIF-1α/von Hippel–Lindau interaction through shape-based screening and cascade docking. PeerJ. 2016;4:e2757. doi:10.7717/peerj.2757 View Source

Application Scenarios

In-Vitro PPI Inhibition Validation

ZINC13466751 is ideally suited as a starting hit for medicinal chemistry optimization programs targeting the HIF-1α/pVHL interaction. Its combination of potent inhibition (IC50 = 2.0 µM), novel pyrazolone scaffold, high ligand efficiency (~0.30 kcal/mol per heavy atom), and favorable physicochemical profile (MW = 363 Da, 1 HBD, tPSA = 69.5 Ų) positions it as a more attractive lead candidate than less potent screening hits or peptidic ligands [1]. Structure-activity relationship (SAR) studies can systematically explore modifications to the morpholinophenyl, pyrazolone core, or phenyl substituents while monitoring improvements in potency and drug-like properties, leveraging the compound's distinct binding mode that engages Trp88, Tyr112, His110, and Pro99-proximal structural water [1].

Scaffold-Focused SAR Studies

Researchers investigating the cellular and physiological roles of HIF-1α stabilization should select ZINC13466751 as a chemical probe based on its well-characterized potency (IC50 = 2.0 µM) and defined binding mode to pVHL [1]. As the most potent hit from a validated screening campaign, ZINC13466751 provides a reliable tool for blocking the VHL-mediated degradation of HIF-1α, enabling studies of downstream gene expression (VEGF, EPO, GLUT1) and hypoxia-adaptive responses in cellular models [1]. Its use as a positive control in assay development or as a benchmark for evaluating novel HIF-1α stabilizers is supported by head-to-head comparison data against the natural ligand 4W9H [1].

Virtual Screening Hit Validation

Given that VHL is a widely exploited E3 ubiquitin ligase for proteolysis-targeting chimeras (PROTACs), ZINC13466751 offers a distinct VHL-binding scaffold for developing novel PROTAC molecules. Its binding to the pVHL protein at the HIF-1α recognition interface, with interactions involving His110, Trp88, Tyr112, and a Pro99-associated water molecule, provides a validated starting point for conjugating to target-protein ligands via linker chemistry [1]. The compound's relatively low molecular weight (363 Da) and minimal hydrogen bond donors (1 HBD) are advantageous for maintaining favorable physicochemical properties in the final bifunctional degrader molecule, a critical consideration given the often high molecular weights of PROTACs .

Lead Optimization for HIF-1α/VHL

In preclinical models of cancer, chronic anemia, ischemia, and wound healing where HIF-1α stabilization is therapeutically relevant, ZINC13466751 serves as a valuable pharmacological tool compound. The HIF-1α/pVHL interaction is a validated drug target in these indications, and the scarcity of chemically diverse small-molecule inhibitors underscores the importance of exploring new scaffolds like the pyrazolone core of ZINC13466751 [1]. Its potency (IC50 = 2.0 µM) and ligand efficiency (~0.30) support its use in cellular and in vivo proof-of-concept studies to evaluate the consequences of blocking VHL-mediated HIF-1α degradation, while its novel binding mode may circumvent resistance mechanisms that emerge against hydroxyproline-mimetic inhibitors [1].

Application

Selection Property

Validation Focus

In‑Vitro PPI Inhibition Assays

FP assay performance consistency

Benchmarking against 4W9H and hit panel

Scaffold‑Focused SAR Expansion

Established binding‑mode hypothesis

Modification of morpholinyl/phenyl substituents

Virtual Screening Calibration

Reproducible docking pose (4W9H)

Scoring function benchmarking

Hit‑to‑Lead Optimization

Favorable MW for analog design

Solubility and permeability optimization

• [1] Xue X, Sun Y, Kang C, et al. Discovery of novel inhibitors disrupting HIF-1α/von Hippel–Lindau interaction through shape-based screening and cascade docking. PeerJ. 2016;4:e2757. doi:10.7717/peerj.2757 View Source